![molecular formula C13H10FNO3 B6414464 4-(2-Fluoro-3-methoxyphenyl)nicotinic acid, 95% CAS No. 1261912-22-4](/img/structure/B6414464.png)
4-(2-Fluoro-3-methoxyphenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-Fluoro-3-methoxyphenyl)nicotinic acid (or FMPA) is an organic compound of the nicotinic acid family, which is used as a reagent in scientific research and experiments. FMPA is a synthetic compound that is relatively new to the scientific community, yet has already demonstrated its potential to be used in a variety of applications.
Scientific Research Applications
FMPA has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including N-alkyl-2-fluoro-3-methoxyphenylnicotinamides and N-alkyl-2-fluoro-3-methoxyphenylnicotinic acids. It has also been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anti-cancer drugs. Additionally, FMPA has been used in the synthesis of various biologically active compounds, including those with anti-bacterial and anti-fungal properties.
Mechanism of Action
The mechanism of action of FMPA is not yet fully understood, however it is believed to interact with the nicotinic acid receptor in the body. This receptor is involved in various physiological processes, including the regulation of metabolism, inflammation, and nerve impulse transmission. It is believed that FMPA binds to the receptor and activates it, leading to the various effects of the compound.
Biochemical and Physiological Effects
FMPA has been shown to have various biochemical and physiological effects. In animal studies, FMPA has been shown to reduce inflammation, improve metabolic function, and reduce blood sugar levels. Additionally, FMPA has been shown to have anti-bacterial and anti-fungal properties, as well as anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using FMPA in laboratory experiments is its cost-effectiveness. It is relatively inexpensive to synthesize, and its two-step synthesis method is relatively simple. Additionally, FMPA has a wide range of applications, making it a versatile reagent for research laboratories. One limitation of FMPA is that its mechanism of action is not yet fully understood, which may limit its use in certain applications.
Future Directions
There are a number of potential future directions for FMPA. One potential direction is the further exploration of its mechanism of action, which may lead to the development of new pharmaceuticals and biologically active compounds. Additionally, further research into the biochemical and physiological effects of FMPA may lead to the development of new treatments for various conditions. Furthermore, FMPA may be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, FMPA may be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.
Synthesis Methods
FMPA can be synthesized using a two-step reaction. The first step involves the reaction of 2-fluoro-3-methoxybenzaldehyde with sodium nitrite to form 2-fluoro-3-methoxyphenyl-2-nitrosobenzoic acid. The second step involves the reduction of the nitrosobenzoic acid with sodium borohydride to form FMPA. This synthesis method is relatively simple and cost-effective, making it a popular choice for research laboratories.
properties
IUPAC Name |
4-(2-fluoro-3-methoxyphenyl)pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c1-18-11-4-2-3-9(12(11)14)8-5-6-15-7-10(8)13(16)17/h2-7H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLTQKCALORSVJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=C(C=NC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60692561 |
Source
|
Record name | 4-(2-Fluoro-3-methoxyphenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60692561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261912-22-4 |
Source
|
Record name | 4-(2-Fluoro-3-methoxyphenyl)pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60692561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.